![molecular formula C12H11FN2O3 B2464941 3-((2-fluorophenyl)amino)-1-(2-hydroxyethyl)-1H-pyrrole-2,5-dione CAS No. 921448-09-1](/img/structure/B2464941.png)
3-((2-fluorophenyl)amino)-1-(2-hydroxyethyl)-1H-pyrrole-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((2-fluorophenyl)amino)-1-(2-hydroxyethyl)-1H-pyrrole-2,5-dione, commonly known as FTY720 or fingolimod, is a synthetic compound used in scientific research for its immunomodulatory properties. It was first synthesized in 1992 by the Japanese pharmaceutical company, Fujisawa Pharmaceutical Co., Ltd. (now Astellas Pharma Inc.). FTY720 has been extensively studied for its potential use in the treatment of various autoimmune diseases, including multiple sclerosis, psoriasis, and inflammatory bowel disease.
Scientific Research Applications
Targeted Protein Degradation
Testa et al. (2018) discuss the synthesis and application of 3-fluoro-4-hydroxyprolines (F-Hyps), which are derived from prolines with both hydroxylation and fluorination modifications. These compounds show promising utility in targeted protein degradation through binding to the von Hippel–Lindau (VHL) E3 ligase, demonstrating the potential for novel therapeutic strategies in medicinal and biological chemistry (Testa et al., 2018).
Synthesis and Chemical Properties
Jones et al. (1990) explored the acylation of pyrrolidine-2,4-diones, leading to the synthesis of 3-acyltetramic acids. This work provides insights into the chemical properties and reactions of pyrrolidine derivatives, showcasing their versatility in organic synthesis (Jones et al., 1990).
Glycolic Acid Oxidase Inhibition
Rooney et al. (1983) studied the inhibitory effects of 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives on glycolic acid oxidase (GAO), highlighting the potential of these compounds in therapeutic applications related to oxalate production and possibly the treatment of conditions such as kidney stones (Rooney et al., 1983).
Polymer Solar Cells
Hu et al. (2015) synthesized a novel n-type conjugated polyelectrolyte incorporating diketopyrrolopyrrole (DPP) backbone for use as an electron transport layer in polymer solar cells. This research underscores the utility of such compounds in enhancing the efficiency of renewable energy technologies (Hu et al., 2015).
Properties
IUPAC Name |
3-(2-fluoroanilino)-1-(2-hydroxyethyl)pyrrole-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O3/c13-8-3-1-2-4-9(8)14-10-7-11(17)15(5-6-16)12(10)18/h1-4,7,14,16H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMTCPDSVLBRJKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC2=CC(=O)N(C2=O)CCO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.